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Compound of Interest

Compound Name: 3-Methoxyphenylacetic acid

Cat. No.: B1664608 Get Quote

An In-depth Technical Guide to 3-
Methoxyphenylacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methoxyphenylacetic acid, a

key organic compound with applications in various scientific fields. This document details its

chemical and physical properties, synthesis and purification protocols, and its role as a

phytotoxin, providing valuable information for researchers in organic synthesis, agriculture, and

drug development.

Core Chemical Data
3-Methoxyphenylacetic acid, also known as m-methoxyphenylacetic acid, is a carboxylic acid

derivative of anisole. Its fundamental properties are summarized below.
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Property Value Reference(s)

CAS Number 1798-09-0 [1]

Molecular Formula C₉H₁₀O₃ [1]

Molecular Weight 166.17 g/mol [1]

Appearance White to off-white solid/flakes [1]

Melting Point 65-69 °C [1]

Boiling Point 306 °C [1]

Solubility

Soluble in chloroform and ethyl

acetate; slightly soluble in

water.

[1]

pKa 4.19 ± 0.10 (Predicted) [1]

Synthesis and Purification
Several methods for the synthesis of 3-Methoxyphenylacetic acid have been reported, each

with distinct advantages and disadvantages.

Synthesis
Method

Starting
Materials

Key Reagents Reported Yield Notes

Benzyl Cyanide

Hydrolysis

3-Methoxybenzyl

chloride

Sodium cyanide,

Sulfuric acid

High (hydrolysis

step)

Involves highly

toxic sodium

cyanide.

Phenylacetamide

Hydrolysis
Styrene Ammonia, Sulfur -

An alternative

route to related

aryl-acetic acids.

Carbonylation
3-Methoxybenzyl

chloride

Carbon

monoxide,

Catalyst

-

Requires a

carbonylation

catalyst.
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A detailed experimental protocol for the synthesis via the hydrolysis of 3-methoxybenzyl

cyanide is as follows:

Experimental Protocol: Synthesis via Benzyl Cyanide
Hydrolysis

Cyanation: React 3-methoxybenzyl chloride with sodium cyanide in a suitable solvent to

produce 3-methoxyphenylacetonitrile.

Hydrolysis: The resulting 3-methoxyphenylacetonitrile is then hydrolyzed using dilute sulfuric

acid.

Work-up: The reaction mixture is cooled, and the precipitated 3-Methoxyphenylacetic acid
is collected.

Purification: The crude product can be purified by crystallization from water or aqueous

ethanol.[1]

Analytical Characterization
The identity and purity of 3-Methoxyphenylacetic acid can be confirmed using various

analytical techniques.

Analytical Technique Key Observations

¹H NMR (400 MHz, CDCl₃)
δ 7.27 – 7.21 (m, 1H), 6.89 – 6.79 (m, 3H), 3.79

(s, 3H), 3.61 (s, 2H)

¹³C NMR (101 MHz, CDCl₃)
δ 177.8, 159.7, 134.6, 129.6, 121.7, 115.0,

112.8, 55.2, 41.1

Infrared (IR)
Characteristic peaks for O-H (broad), C=O, and

C-O stretching.

Mass Spectrometry (MS)
Molecular ion peak and characteristic

fragmentation patterns.
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Experimental Protocol: Isolation and Identification from
Rhizoctonia solani
The following protocol outlines the isolation and identification of 3-Methoxyphenylacetic acid
from a culture of the fungus Rhizoctonia solani.[2][3]

Extraction: The fungal culture is extracted with an appropriate organic solvent.

Chromatography: The extract is subjected to thin-layer chromatography (TLC) and high-

performance liquid chromatography (HPLC) for purification.

Structural Elucidation: The purified compound is then analyzed using infrared spectroscopy

(IR), and nuclear magnetic resonance (NMR) spectroscopy to confirm its structure as 3-
Methoxyphenylacetic acid.[2][3]

Biological Activity: Phytotoxicity
3-Methoxyphenylacetic acid has been identified as a phytotoxin produced by the plant

pathogenic fungus Rhizoctonia solani.[2][3] It has been shown to cause necrosis in tobacco

leaves and reduce the growth and symbiotic N₂-fixation activity in soybeans.[4]

The proposed mechanism suggests that 3-Methoxyphenylacetic acid is a derivative of

phenylacetic acid (PAA), a known plant auxin.[2][3][5] The fungus likely synthesizes PAA, which

is then modified by enzymes such as hydroxylases or methylases to produce the more

phytotoxic 3-Methoxyphenylacetic acid.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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